![molecular formula C19H24ClN3O2 B2752813 (E)-1-(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-3-phenylprop-2-en-1-one hydrochloride CAS No. 1351664-55-5](/img/structure/B2752813.png)
(E)-1-(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-3-phenylprop-2-en-1-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)-3-phenylprop-2-en-1-one hydrochloride is a useful research compound. Its molecular formula is C19H24ClN3O2 and its molecular weight is 361.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Analogues and Their Applications
Lipid Lowering Activity : A study on heterocyclic analogues of chlorcyclizine, including compounds with structures closely related to the one mentioned, demonstrated significant hypolipidemic activity, being potent in lowering serum lipid levels at a daily oral dose, showing a hundred times more potency than clofibrate (Ashton et al., 1984).
Antidepressant and Antianxiety Activity : Novel derivatives including piperazine compounds were synthesized and evaluated for their antidepressant activities by the Porsolt's behavioral despair test and antianxiety activity by the plus maze method. Certain compounds demonstrated significant effects in reducing immobility times and showing antianxiety activity (Kumar et al., 2017).
HIV-1 Reverse Transcriptase Inhibition : Research into bis(heteroaryl)piperazines (BHAPs), analogues with structures somewhat akin to the query compound, found them to be significantly potent inhibitors of HIV-1 reverse transcriptase. This study highlighted the importance of heterocyclic compounds in developing antiretroviral therapy (Romero et al., 1994).
Antimicrobial and Antibacterial Activities : The synthesis of novel 1,2,4-triazole derivatives including piperazine showed good to moderate activities against various test microorganisms, highlighting the potential of such compounds in antimicrobial treatments (Bektaş et al., 2007).
Enzyme Inhibition for Bacterial Biofilm Control : Derivatives of piperazine-linked bis(pyrazole-benzofuran) showed potent inhibitory activities against bacterial biofilm formation and the MurB enzyme, indicating their potential use in combating bacterial resistance and biofilm-associated infections (Mekky & Sanad, 2020).
properties
IUPAC Name |
(E)-1-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]-3-phenylprop-2-en-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2.ClH/c1-15-18(16(2)24-20-15)14-21-10-12-22(13-11-21)19(23)9-8-17-6-4-3-5-7-17;/h3-9H,10-14H2,1-2H3;1H/b9-8+; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNTWSHGNASRZQB-HRNDJLQDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)C=CC3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)/C=C/C3=CC=CC=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.